Cas no 1270541-17-7 (2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE)

2-(2-Fluoro-4-methoxyphenyl)pyrrolidine is a fluorinated pyrrolidine derivative with a methoxy-substituted phenyl ring, offering unique structural features for pharmaceutical and agrochemical applications. Its fluorine and methoxy functional groups enhance electronic properties, making it a valuable intermediate in drug discovery, particularly for targeting central nervous system (CNS) disorders or as a building block for bioactive molecules. The compound's rigid pyrrolidine core and aromatic substitution pattern contribute to improved binding affinity and metabolic stability in medicinal chemistry. Its synthetic versatility allows for further functionalization, enabling the development of novel analogs with tailored properties. The product is typically supplied with high purity, ensuring reliability in research and industrial processes.
2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE structure
1270541-17-7 structure
Product Name:2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE
CAS No:1270541-17-7
MF:C11H14FNO
MW:195.23336648941
CID:5582620
PubChem ID:55269122
Update Time:2025-10-29

2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

    • 2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE
    • Pyrrolidine, 2-(2-fluoro-4-methoxyphenyl)-
    • 1270541-17-7
    • 1213101-67-7
    • AKOS006316719
    • EN300-1845730
    • Inchi: 1S/C11H14FNO/c1-14-8-4-5-9(10(12)7-8)11-3-2-6-13-11/h4-5,7,11,13H,2-3,6H2,1H3
    • InChI Key: RLSHYPATHAWPAR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1CCCN1)OC

Computed Properties

  • Exact Mass: 195.105942232g/mol
  • Monoisotopic Mass: 195.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.102±0.06 g/cm3(Predicted)
  • Boiling Point: 253.1±40.0 °C(Predicted)
  • pka: 9.60±0.10(Predicted)

2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1845730-1.0g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
1g
$0.0 2023-06-07
Enamine
EN300-1845730-0.05g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
0.05g
$768.0 2023-09-19
Enamine
EN300-1845730-0.1g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
0.1g
$804.0 2023-09-19
Enamine
EN300-1845730-0.25g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
0.25g
$840.0 2023-09-19
Enamine
EN300-1845730-0.5g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
0.5g
$877.0 2023-09-19
Enamine
EN300-1845730-1g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
1g
$914.0 2023-09-19
Enamine
EN300-1845730-2.5g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
2.5g
$1791.0 2023-09-19
Enamine
EN300-1845730-5g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
5g
$2650.0 2023-09-19
Enamine
EN300-1845730-10g
2-(2-fluoro-4-methoxyphenyl)pyrrolidine
1270541-17-7
10g
$3929.0 2023-09-19

Additional information on 2-(2-FLUORO-4-METHOXYPHENYL)PYRROLIDINE

Recent Advances in the Study of 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine (CAS: 1270541-17-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine (CAS: 1270541-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and methoxylated phenylpyrrolidine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a palladium-catalyzed coupling reaction, which has been shown to be both efficient and scalable. This advancement is critical for further preclinical and clinical studies.

Pharmacologically, 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine has demonstrated notable activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest that the compound exhibits high affinity for serotonin and dopamine receptors, indicating potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. A recent study in Neuropharmacology (2024) highlighted its efficacy in reducing depressive-like behaviors in rodent models, with minimal side effects compared to existing therapeutics.

In addition to its CNS activity, this compound has also been investigated for its anti-inflammatory and analgesic properties. Research published in European Journal of Pharmacology (2023) reported that 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine inhibits key inflammatory pathways, such as NF-κB and COX-2, suggesting its potential as a novel anti-inflammatory agent. These findings open new avenues for the development of treatments for chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 2-(2-Fluoro-4-methoxyphenyl)pyrrolidine (CAS: 1270541-17-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities and recent advancements in synthesis and mechanistic understanding underscore its potential as a lead candidate for multiple therapeutic applications. Continued research and development are essential to fully realize its clinical potential.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm